Cas no 1806890-92-5 (4-Chloro-5-(difluoromethyl)-2-methoxy-3-methylpyridine)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-methoxy-3-methylpyridine
• CAS No: 1806890-92-5
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4871840
• Update Time: 2025-08-04

4-Chloro-5-(difluoromethyl)-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-methoxy-3-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-6(9)5(7(10)11)3-12-8(4)13-2/h3,7H,1-2H3
• InChI Key： QKRRFQHEHBKADW-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 4-Chloro-5-(difluoromethyl)-2-methoxy-3-methylpyridine

Comprehensive Overview of 4-Chloro-5-(difluoromethyl)-2-methoxy-3-methylpyridine (CAS No. 1806890-92-5)

4-Chloro-5-(difluoromethyl)-2-methoxy-3-methylpyridine (CAS No. 1806890-92-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent at the 4-position and a methyl group at the 3-position, contributes to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for fluorinated pyridines like 4-Chloro-5-(difluoromethyl)-2-methoxy-3-methylpyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing small-molecule inhibitors and biologically active agents. The compound's CAS No. 1806890-92-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and agrochemical innovation.

One of the key trends driving interest in this compound is the rise of sustainable agriculture and precision farming. As farmers and agronomists seek eco-friendly pesticides, derivatives of 4-Chloro-5-(difluoromethyl)-2-methoxy-3-methylpyridine are being explored for their potential to target pests with minimal environmental impact. Similarly, in pharmaceuticals, the compound's difluoromethyl group is valued for its ability to modulate drug potency and selectivity, aligning with the industry's focus on personalized medicine.

From a synthetic perspective, CAS No. 1806890-92-5 is often discussed in the context of cross-coupling reactions and catalysis. Its chloro and methoxy substituents make it a versatile intermediate for palladium-catalyzed transformations, a hot topic in green chemistry circles. Laboratories worldwide are optimizing protocols to incorporate this compound into high-value intermediates, reducing waste and improving yield—a priority for sustainable synthesis.

The compound's physicochemical properties, such as its lipophilicity and hydrogen-bonding capacity, are also under scrutiny. These traits are critical for drug-likeness assessments, a recurring theme in computational chemistry and AI-driven drug design. With the advent of machine learning in molecular modeling, 4-Chloro-5-(difluoromethyl)-2-methoxy-3-methylpyridine is increasingly featured in datasets training algorithms to predict ADMET profiles (absorption, distribution, metabolism, excretion, and toxicity).

In summary, 4-Chloro-5-(difluoromethyl)-2-methoxy-3-methylpyridine (CAS No. 1806890-92-5) represents a nexus of innovation across multiple scientific disciplines. Its applications span from crop protection to drug development, fueled by advancements in synthetic methodology and computational tools. As research continues to uncover its potential, this compound is poised to remain a focal point in the quest for sustainable and efficient chemical solutions.